![molecular formula C8H9N3O B1521347 3-Amino-6-ethoxypicolinonitrile CAS No. 625822-19-7](/img/structure/B1521347.png)
3-Amino-6-ethoxypicolinonitrile
Overview
Description
3-Amino-6-ethoxypicolinonitrile (3-AEPN) is an organic compound with a wide range of applications in scientific research. It is a derivative of picolinonitrile, a type of nitrile, and is composed of an amine group, an ethoxy group, and a nitrile group. 3-AEPN has been used in a variety of experiments and has been found to possess unique properties that make it an invaluable tool for scientific research.
Scientific Research Applications
Synthesis and Biological Activity
Compounds related to "3-Amino-6-ethoxypicolinonitrile" have been synthesized and evaluated for their biological activities, demonstrating the importance of such compounds in developing new therapeutic agents. For instance, derivatives of 3-substituted uracils have shown potent antibacterial activity against Gram-positive bacteria and protective effects in mice against lethal infections (Zhi et al., 2005). This highlights the potential for compounds with similar structures in antimicrobial research.
Material Science Applications
In the field of materials science, novel fluorescent nanoparticles based on structurally similar compounds have been developed for security marking applications. These nanoparticles, characterized by their size, shape, and enhanced fluorescence yield, offer promising applications in marking important or valuable documents, illustrating the versatility of amino-ethoxypicolinonitrile derivatives in creating functional materials (Missori et al., 2012).
Synthetic Chemistry
The chemical versatility of related compounds enables the synthesis of diverse molecular architectures. For example, ethoxycarbonylation and subsequent cyclization of α-Cyano-o-toluonitrile have been employed to synthesize isoquinolines and pyrimido[4,5-c]isoquinolines, showcasing the synthetic utility of such compounds in constructing complex heterocyclic systems (Deady et al., 1989).
Analytical Chemistry
In analytical chemistry, derivatives of picolinonitrile have been used as matrices for laser desorption/ionization of biopolymers, demonstrating their utility in facilitating the analysis of DNA and proteins. This application underscores the role of similar compounds in enhancing the capabilities of mass spectrometry-based analytical techniques (Taranenko et al., 1994).
properties
IUPAC Name |
3-amino-6-ethoxypyridine-2-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c1-2-12-8-4-3-6(10)7(5-9)11-8/h3-4H,2,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FODZHFBQKIYUQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=C(C=C1)N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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